Cas no 116171-01-8 (3-Thiophenecarbonitrile,5-acetyl-4-amino-2-(methylthio)-)

• Product Name: 3-Thiophenecarbonitrile,5-acetyl-4-amino-2-(methylthio)-
• CAS No: 116171-01-8
• MF: C₈H₈N₂OS₂
• MW: 212.291918754578
• CID: 134105
• PubChem ID: 607580
• Update Time: 2025-04-19

3-Thiophenecarbonitrile,5-acetyl-4-amino-2-(methylthio)- Chemical and Physical Properties

Names and Identifiers

• 3-Thiophenecarbonitrile,5-acetyl-4-amino-2-(methylthio)-
• 2-acetyl-3-amino-4-cyano-5(methylthio)thiophene
• 5-acetyl-4-amino-2-(methylthio)thiophene-3-carbonitrile
• 5-acetyl-4-amino-2-methylsulfanylthiophene-3-carbonitrile
• 3-Thiophenecarbonitrile,5-acetyl-4-amino-2-(methylthio)
• HMS554N10
• MFCD00084857
• Maybridge1_004696
• AKOS003676681
• SCHEMBL9864594
• LXFAMKKOJROSOB-UHFFFAOYSA-N
• 116171-01-8
• DTXSID50345852
• Thiophene-3-carbonitrile, 5-acetyl-4-amino-2-methylthio-
• FT-0619934
• 5-Acetyl-4-amino-2-(methylsulfanyl)-3-thiophenecarbonitrile #
• W-204896
• 5-acetyl-4-amino-2-methylthio-thiophene-3-carbonitrile
• 3-Thiophenecarbonitrile, 5-acetyl-4-amino-2-(methylthio)-
• 5-acetyl-4-amino-2-(methylsulfanyl)thiophene-3-carbonitrile

• Inchi： 1S/C8H8N2OS2/c1-4(11)7-6(10)5(3-9)8(12-2)13-7/h10H2,1-2H3
• InChI Key： LXFAMKKOJROSOB-UHFFFAOYSA-N
• SMILES： S1C(=C(C#N)C(=C1C(C)=O)N)SC

Computed Properties

• Exact Mass: 212.00800
• Monoisotopic Mass: 212.00780523g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 120Ų

Experimental Properties

• PSA: 120.42000
• LogP: 2.70768

3-Thiophenecarbonitrile,5-acetyl-4-amino-2-(methylthio)- Security Information

• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26; S36/37/39
• Risk Phrases：R20/21/22; R36/37/38